Cas no 2228138-50-7 (3-{4-chloro-7H-pyrrolo2,3-dpyrimidin-5-yl}propanenitrile)

• Product Name: 3-{4-chloro-7H-pyrrolo2,3-dpyrimidin-5-yl}propanenitrile
• CAS No: 2228138-50-7
• MF: C₉H₇ClN₄
• MW: 206.631679773331
• CID: 5813081
• PubChem ID: 165634731
• Update Time: 2023-12-28

3-{4-chloro-7H-pyrrolo2,3-dpyrimidin-5-yl}propanenitrile Chemical and Physical Properties

Names and Identifiers

• 3-{4-chloro-7H-pyrrolo2,3-dpyrimidin-5-yl}propanenitrile
• 3-{4-chloro-7H-pyrrolo[2,3-d]pyrimidin-5-yl}propanenitrile
• EN300-1992490
• 2228138-50-7

• Inchi： 1S/C9H7ClN4/c10-8-7-6(2-1-3-11)4-12-9(7)14-5-13-8/h4-5H,1-2H2,(H,12,13,14)
• InChI Key： BZNISXSRMOWRMT-UHFFFAOYSA-N
• SMILES： ClC1=C2C(=NC=N1)NC=C2CCC#N

Computed Properties

• Exact Mass: 206.0359239g/mol
• Monoisotopic Mass: 206.0359239g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 248
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 65.4Ų